3-(3-chloropropanamido)-N-phenylbenzofuran-2-carboxamide

• IUPAC Name: 3-(3-chloropropanoylamino)-N-phenyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H15ClN2O3/c19-11-10-15(22)21-16-13-8-4-5-9-14(13)24-17(16)18(23)20-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,23)(H,21,22)
• InChI Key: GNTGYOYIDZMSIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CCCl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

The compound “3-(3-chloropropanamido)-N-phenylbenzofuran-2-carboxamide” is a complex organic molecule. It likely contains a benzofuran moiety, which is a heterocyclic compound. It also seems to have a chloropropanamido group, which is a derivative of propanamide with a chlorine atom.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized from enaminones or other precursors. The synthesis process typically involves reactions with various nucleophiles and electrophiles.

Scientific Research Applications

Synthesis and Chemistry

The synthesis and chemical properties of compounds related to 3-(3-chloropropanamido)-N-phenylbenzofuran-2-carboxamide have been explored in several studies. For instance, the interaction of diazo compounds with isocyanates has been shown to produce novel antitumor agents, highlighting the potential of these compounds in drug synthesis and development (Stevens et al., 1984). Similarly, the synthesis and structural properties of related carboxamide compounds and their metal complexes have been studied to understand their 3D geometries and electronic structures (Sarıoğlu et al., 2016).

Biological Activities

The biological activities of related compounds have been a significant area of research. For example, novel 3-bromo-N-hydroxy-N-aryl-pyrazole carboxamides have been synthesized and evaluated for their insecticidal and fungicidal activities (Zhu et al., 2014). Another study focused on the design and synthesis of optically active carboxamides featuring amino acid motifs, although the anticipated N-chelating ligands showed limited success in catalytic reactions (Sívek et al., 2008).

Structural and Physicochemical Characterization

The structural and physicochemical characterization of carboxamides and their metal complexes, with a focus on their antibacterial activities, offers insights into the potential of these compounds in medicinal chemistry. For instance, compounds have been synthesized and characterized, showing good to moderate antibacterial effects against various strains (Aktan et al., 2017).

Antimicrobial Activities

The antimicrobial activities of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes have been explored, with synthesized compounds exhibiting significant activities against bacterial and fungal strains (Babu et al., 2013). Another study investigated the solvent effect on the absorption and fluorescence spectra of biologically active carboxamides, providing insights into their ground and excited state dipole moments (Patil et al., 2011).